Cas no 54914-38-4 (N,N-bis(2-hydroxypropyl)dodecanamide)

• Product Name: N,N-bis(2-hydroxypropyl)dodecanamide
• CAS No: 54914-38-4
• MF: C₁₈H₃₇NO₃
• MW: 315.491286039352
• MDL: MFCD18971589
• CID: 374150
• PubChem ID: 108266
• Update Time: 2026-05-14

N,N-bis(2-hydroxypropyl)dodecanamide Chemical and Physical Properties

Names and Identifiers

• Dodecanamide,N,N-bis(2-hydroxypropyl)-
• N,N-bis(2-hydroxypropyl)dodecanamide
• Lauric diisopropanolamide

• MDL： MFCD18971589

Computed Properties

• Exact Mass: 315.27751

Experimental Properties

• PSA: 60.77

Additional information on N,N-bis(2-hydroxypropyl)dodecanamide

Comprehensive Analysis of N,N-bis(2-hydroxypropyl)dodecanamide (CAS No. 54914-38-4): Properties, Applications, and Industry Trends

N,N-bis(2-hydroxypropyl)dodecanamide (CAS No. 54914-38-4) is a specialized amide-based surfactant widely recognized for its unique hydrophilic-lipophilic balance (HLB) and multifunctional applications in cosmetics, pharmaceuticals, and industrial formulations. This compound, often abbreviated as bis-HPDA, combines a dodecanamide backbone with two 2-hydroxypropyl groups, granting it exceptional solubility in both aqueous and organic systems. Its molecular structure (C₁₈H₃₇NO₃) ensures compatibility with formulations requiring low irritation and high biodegradability, aligning with the growing demand for eco-friendly chemicals in 2024.

In the cosmetics industry, N,N-bis(2-hydroxypropyl)dodecanamide serves as a non-ionic emulsifier and moisturizing agent, frequently incorporated into anti-aging creams, sunscreens, and hair conditioners. Recent studies highlight its synergy with hyaluronic acid and ceramides, enhancing skin barrier function—a topic trending in dermatological research. Its low comedogenic rating makes it ideal for acne-prone skin formulations, addressing a common consumer concern. Furthermore, its thermostability (up to 150°C) allows use in hot-process cosmetic manufacturing, a technique gaining traction for energy efficiency.

From a pharmaceutical perspective, CAS No. 54914-38-4 acts as a drug solubilizer for hydrophobic APIs, particularly in topical analgesics and transdermal patches. Its enhanced permeation properties are under investigation for microneedle-assisted drug delivery systems, a cutting-edge area in personalized medicine. Regulatory databases like ECHA and FDA list it as compliant with OECD 301 biodegradability standards, a critical factor for formulators prioritizing green chemistry principles.

Industrial applications leverage bis-HPDA as a corrosion inhibitor in water-based lubricants and a dispersion aid for pigments in eco-friendly paints. Its chelating capacity for metal ions makes it valuable in wastewater treatment formulations, coinciding with global emphasis on circular economy solutions. Notably, its cloud point of 72–78°C enables precise control in temperature-responsive industrial processes.

Synthesis of N,N-bis(2-hydroxypropyl)dodecanamide typically involves amide coupling between dodecanoyl chloride and 1-amino-2-propanol, followed by purification via molecular distillation. Advanced analytical techniques like HPLC-MS and FTIR spectroscopy confirm its >98% purity, with residual solvents meeting ICH Q3C guidelines. Recent patent filings (e.g., WO2023051234) describe novel enzyme-catalyzed production methods to reduce energy consumption by 40%, reflecting industry shifts toward sustainable synthesis.

Market analytics indicate a 12.7% CAGR for amide surfactants through 2030, driven by demand for bio-based personal care ingredients. As consumers increasingly search for "clean label surfactants" and "non-toxic emulsifiers," 54914-38-4 gains attention for its DERMALEX® certification and absence from EU allergen lists. Comparative studies show superior foam stability versus coconut-derived alternatives, making it a candidate for vegan shampoo formulations—a rapidly expanding niche.

Ongoing research explores N,N-bis(2-hydroxypropyl)dodecanamide's potential in nanocarrier systems for targeted drug delivery, particularly in lipid nanoparticle (LNP) vaccines. Its pH-responsive behavior (pKa ~4.5) enables smart release mechanisms, a hot topic in biomaterials science. Additionally, its synergistic effects with plant stem cells in cosmetic actives are being investigated, aligning with the "blue biotechnology" trend in cosmetic innovation.

Storage recommendations for CAS No. 54914-38-4 emphasize nitrogen-blanketed containers at 15–25°C to prevent hydrolytic degradation. Technical datasheets report a viscosity of 320–380 cP at 25°C and HLB value of 14.2, crucial parameters for formulation chemists optimizing O/W emulsions. Its low CMC (0.08 mM) ensures economic usage in industrial applications, while ecotoxicity studies (Daphnia magna EC₅₀ >100 mg/L) support its environmental safety claims.

In regulatory contexts, bis-HPDA complies with REACH Annex XVII restrictions and is included in ICIS Chemical Business forecasts as a "high-growth specialty chemical." Its inclusion in ISO 16128 Natural Origin Index calculations (45% bio-based content) positions it favorably for natural cosmetic certifications. Recent publications in the Journal of Surfactants and Detergents detail its interfacial tension reduction capabilities (to 28 mN/m at 0.1% concentration), outperforming many petroleum-derived alternatives.

Future developments may focus on N,N-bis(2-hydroxypropyl)dodecanamide's role in bio-hybrid materials and 3D-printed biomedical devices, where its thermoplastic properties and biocompatibility show promise. With increasing Google searches for "multifunctional cosmetic ingredients" and "sustainable formulation aids," this compound's versatility ensures its relevance in next-generation green chemistry solutions across multiple industries.